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Compound of Interest

Compound Name: 11,12-Epoxyeicosatrienoic acid

Cat. No.: B1241575 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for selecting the appropriate solvent for 11,12-Epoxyeicosatrienoic acid (11,12-

EET). Find answers to frequently asked questions and detailed protocols to ensure the

successful use of 11,12-EET in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent for creating a stock solution of 11,12-EET?

A1: For creating a high-concentration stock solution, organic solvents are recommended.

11,12-EET is readily soluble in ethanol, DMSO (dimethyl sulfoxide), and DMF

(dimethylformamide) at concentrations up to 50 mg/mL.[1][2][3] Many commercial preparations

of 11,12-EET are supplied as a solution in ethanol.[1][2][3][4] These stock solutions should be

stored at -20°C for optimal stability.[1][3]

Q2: I need to use 11,12-EET in an aqueous buffer for my cell culture experiment. How should I

prepare it?

A2: 11,12-EET has limited solubility in aqueous buffers. For cell-based assays, it is standard

practice to first dissolve 11,12-EET in an organic solvent like DMSO or ethanol to create a

concentrated stock.[1][2][5] This stock solution can then be serially diluted into your aqueous

culture medium to the final desired concentration. It is critical to ensure the final concentration

of the organic solvent is low enough to not affect the cells (typically ≤0.5%). For example, some

studies have used a final DMSO concentration of 0.3%.[5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1241575?utm_src=pdf-interest
https://www.benchchem.com/product/b1241575?utm_src=pdf-body
https://www.caymanchem.com/product/10006413/plus-minus11-12-eet-d11
https://www.caymanchem.com/product/50511/plus-minus11-12-eet
https://www.caymanchem.com/product/10462/plus-minus11-12-epete
https://www.caymanchem.com/product/10006413/plus-minus11-12-eet-d11
https://www.caymanchem.com/product/50511/plus-minus11-12-eet
https://www.caymanchem.com/product/10462/plus-minus11-12-epete
https://www.medchemexpress.com/racemic-11-12-eet.html
https://www.caymanchem.com/product/10006413/plus-minus11-12-eet-d11
https://www.caymanchem.com/product/10462/plus-minus11-12-epete
https://www.caymanchem.com/product/10006413/plus-minus11-12-eet-d11
https://www.caymanchem.com/product/50511/plus-minus11-12-eet
https://pmc.ncbi.nlm.nih.gov/articles/PMC4062412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4062412/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q3: What is the solubility of 11,12-EET in PBS?

A3: The solubility of 11,12-EET in phosphate-buffered saline (PBS, pH 7.2) is significantly

lower than in organic solvents, reported to be between 0.5 mg/mL and 1 mg/mL.[1][2][3] To

prepare a PBS-based solution, it is advisable to start with a concentrated stock in an organic

solvent and then dilute it into the PBS. Vigorous mixing may be required to ensure it is fully

dissolved.

Q4: How should I handle and store 11,12-EET to maintain its stability?

A4: 11,12-EET is a lipid that can be sensitive to degradation. For long-term storage, it should

be kept at -20°C, where it is stable for at least two years.[1][3] In biological systems, 11,12-EET

is rapidly metabolized by soluble epoxide hydrolase (sEH) into its less active diol form, 11,12-

DHET.[5][6][7] When conducting experiments, especially in vivo or with cell lysates, be mindful

of this metabolic pathway.

Q5: My 11,12-EET is not dissolving properly in my aqueous medium, what should I do?

A5: If you observe precipitation or cloudiness after diluting your organic stock into an aqueous

buffer, it indicates that the solubility limit has been exceeded.

Troubleshooting Steps:

Increase the Organic Solvent Percentage: Slightly increase the proportion of the organic

solvent in your final solution, but be cautious of its potential effects on your experimental

system.

Use a Carrier Protein: Consider using a carrier protein like bovine serum albumin (BSA) to

improve the solubility and stability of 11,12-EET in aqueous solutions.

Lower the Final Concentration: Your target concentration may be too high for the chosen

buffer system. Try working with a lower final concentration of 11,12-EET.

Sonication: Brief sonication of the aqueous solution after adding the 11,12-EET stock can

help to disperse the lipid and aid dissolution.

Solubility Data
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The following table summarizes the solubility of 11,12-EET in various common laboratory

solvents.

Solvent Concentration Reference

Dimethylformamide (DMF) 50 mg/mL [1][2][3]

Dimethyl Sulfoxide (DMSO) 50 mg/mL [1][2][3]

Ethanol 50 mg/mL [1][2][3]

PBS (pH 7.2) 0.5 - 1.0 mg/mL [1][2][3]

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of 11,12-EET, which

can be further diluted for various experimental applications. The molecular weight of 11,12-EET

is 320.5 g/mol .[2]

Materials:

11,12-EET (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or glass vials

Calibrated precision pipette

Methodology:

Equilibrate Reagents: Allow the vial of 11,12-EET and the anhydrous DMSO to come to room

temperature before opening to prevent condensation of moisture.

Weigh 11,12-EET: Accurately weigh out a precise amount of 11,12-EET (e.g., 1 mg) and

place it into a sterile vial. Perform this step quickly to minimize exposure to air and light.
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Calculate Solvent Volume: To create a 10 mM stock solution from 1 mg of 11,12-EET, use

the following calculation:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L * 320.5 g/mol ) = 0.000312 L

Volume (µL) = 312 µL

Dissolve the Compound: Add 312 µL of anhydrous DMSO to the vial containing 1 mg of

11,12-EET.

Ensure Complete Dissolution: Cap the vial tightly and vortex gently for 1-2 minutes until the

solid is completely dissolved. A brief, gentle sonication can be used if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C in tightly sealed, light-protected vials.

Visual Guides
Solvent Selection Workflow for 11,12-EET

The following diagram outlines the decision-making process for selecting the appropriate

solvent system for your 11,12-EET experiment.
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Caption: Workflow for selecting a suitable solvent for 11,12-EET.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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